N-ethyl-2-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}pyrimidin-4-amine

• IUPAC Name: N-ethyl-2-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C17H22FN5/c1-2-19-16-6-7-20-17(21-16)23-10-8-22(9-11-23)13-14-4-3-5-15(18)12-14/h3-7,12H,2,8-11,13H2,1H3,(H,19,20,21)
• InChI Key: OQEUAHCNPBFTKG-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC=C1)N2CCN(CC2)CC3=CC(=CC=C3)F
• Molecular Formula: C17H22FN5
• Molecular Weight: 315.4 g/mol

Description

N-ethyl-2-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}pyrimidin-4-amine, also known as EFPM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EFPM belongs to the class of piperazine derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-ethyl-2-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}pyrimidin-4-amine is not fully understood. However, it has been proposed that this compound acts as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. It has also been reported to modulate the activity of the glutamate and GABA neurotransmitter systems. This compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been reported to increase the levels of dopamine, serotonin, and norepinephrine in the brain. This compound has also been found to decrease the levels of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has been shown to reduce oxidative stress and increase antioxidant enzyme activity in the brain. It has also been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

N-ethyl-2-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}pyrimidin-4-amine has several advantages for lab experiments. It is readily available and can be synthesized using standard laboratory techniques. This compound has been found to have low toxicity and is well-tolerated in animal models. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. This compound also has a short half-life, which can limit its effectiveness in some applications.

Future Directions

N-ethyl-2-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}pyrimidin-4-amine has several potential future directions for research. It can be studied further for its therapeutic applications in various diseases such as schizophrenia, depression, anxiety, pain, and neurodegenerative disorders. This compound can also be studied for its potential use as a neuroprotective agent in traumatic brain injury and stroke. Further research can be conducted to elucidate the exact mechanism of action of this compound and to develop more potent derivatives. Additionally, this compound can be studied for its potential use in combination therapy with other drugs to enhance its therapeutic effects.
In conclusion, this compound, or this compound, is a chemical compound that has shown great potential for therapeutic applications in various diseases. Its diverse biological activities, low toxicity, and well-tolerated nature make it a promising candidate for further research. With continued research, this compound may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.

Synthesis Methods

N-ethyl-2-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}pyrimidin-4-amine can be synthesized through a multi-step process involving the reaction of 3-fluorobenzylamine with ethyl 2-bromoacetate to obtain the intermediate compound. The intermediate compound is then reacted with 1-methylpiperazine to yield the final product, this compound.

Scientific Research Applications

N-ethyl-2-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}pyrimidin-4-amine has been studied extensively for its potential therapeutic applications in various diseases. It has been found to exhibit antipsychotic, antidepressant, anxiolytic, and analgesic effects. This compound has also been reported to have anti-inflammatory, antioxidant, and neuroprotective properties. Due to its diverse biological activities, this compound has been studied in the treatment of various diseases such as schizophrenia, depression, anxiety, pain, and neurodegenerative disorders.